6-((3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(4-methylbenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one
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Description
6-((3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(4-methylbenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one is a useful research compound. Its molecular formula is C22H19N7O3 and its molecular weight is 429.44. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
A study by Reddy et al. (2013) involved the synthesis and characterization of novel bis[1,2,4]triazolo[3,4-b][1,3,4]oxadiazoles, closely related to the compound of interest. These compounds were evaluated for their antibacterial activity against various Gram-positive and Gram-negative bacteria. The presence of specific substituents on the triazole moiety exhibited potent inhibitory activity, indicating the potential for further development into antimicrobial agents.
Antimicrobial Activities
Another research by Bektaş et al. (2007) focused on synthesizing and testing a series of novel 1,2,4-triazole derivatives for their antimicrobial activities. These compounds demonstrated good to moderate activities against various test microorganisms, highlighting their potential as a basis for developing new antimicrobial agents.
Pharmacological Evaluation
Suresh et al. (2016) Suresh, Lavanya, & Rao, 2016 synthesized a new series of thiazolo-[3′,2′:2,3][1,2,4]triazolo[1,5-a]pyridine-9-carbonitrile derivatives and screened them for antibacterial and antifungal activities. The compounds showed significant biological activity against the tested microorganisms, indicating their potential for pharmacological applications.
Antioxidant and Photophysical Properties
Saleem & Lee (2015) Saleem & Lee, 2015 designed, synthesized, and characterized novel triazolothiadiazole derivatives for their thermal stability and fluorescence properties. These compounds represented a new type of fluorescent materials with potential applications in bioimaging, photonic applications, and organic light-emitting diodes.
properties
IUPAC Name |
6-[[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-[(4-methylphenyl)methyl]triazolo[4,5-d]pyrimidin-7-one |
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InChI |
InChI=1S/C22H19N7O3/c1-14-6-8-15(9-7-14)11-29-21-19(25-27-29)22(30)28(13-23-21)12-18-24-20(26-32-18)16-4-3-5-17(10-16)31-2/h3-10,13H,11-12H2,1-2H3 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQTLBFVMHAYFKR-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2C3=C(C(=O)N(C=N3)CC4=NC(=NO4)C5=CC(=CC=C5)OC)N=N2 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19N7O3 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.4 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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